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Introduction and Regulatory Context

Propamocarb (propyl 3-(dimethylamino)propylcarbamate) is a fungicide approved in the European Union

(EU) for controlling fungal diseases such as late blight (Phytophthora infestans) in crops including lettuces,

potatoes, and tomatoes [1]. It is often formulated as its hydrochloride salt to enhance stability and application

efficiency [1]. The maximum residue levels (MRLs) for propamocarb are established under Regulation (EC)

No 396/2005, with the residue definition encompassing the sum of propamocarb and its salts, expressed as

propamocarb [1].

Recent regulatory reviews have identified that the existing MRL of 40 mg/kg for propamocarb in lettuces

could lead to acute consumer intake concerns, exceeding the acute reference dose (ARfD) at 113% [1].

Consequently, the European Food Safety Authority (EFSA) has derived a fall-back MRL of 30 mg/kg for

lettuces, which is considered safe for consumer health [1]. Additionally, MRLs for other crops have been

updated; for example, radishes (roots) increased from 3 to 8 mg/kg, and Roman rocket/rucola increased from

30 to 600 mg/kg [2].

Authorized Uses and Good Agricultural Practices
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EFSA's recent data call identified 40 authorized GAPs for propamocarb in lettuces across 10 EU Member

States, covering northern outdoor (NEU), southern outdoor (SEU), and indoor applications [1]. The critical

GAPs ensure that residue levels do not exceed the safe fall-back MRL.

Table 1: Authorized Good Agricultural Practices (GAPs) for Propamocarb in Selected EU Member States

Member
State

Application
Method

Number of
Applications

Application Rate
(kg a.s./ha)

PHI
(days)

Region

Czech

Republic

Foliar spray 1–2 1.20–1.44 7–14 NEU

Germany Drench/irrigation 1–3 1.44–1.80 7–21 NEU

France Foliar spray 1–2 1.20–1.50 7–14 SEU

Spain Foliar spray 1–3 1.44–1.80 7–21 SEU

Italy Drip irrigation 1–2 1.20–1.44 7–14 Indoor

Table 2: Maximum Residue Levels (MRLs) for Propamocarb in Key Commodities

Commodity Previous MRL (mg/kg) Current MRL (mg/kg) Effective Date

Lettuces 40 30 (fall-back) Expected Jan 2026

Radishes (roots) 3 8 23 July 2025

Roman rocket/rucola 30 600 23 July 2025

Honey and apiculture 0.05 15 May 2024

Experimental Protocols for Residue Analysis

3.1 Sample Extraction Using Modified QuEChERS
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The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is widely used for multiresidue

pesticide extraction [3].

Reagents: Acetonitrile (LC-MS grade), acetic acid (1%), anhydrous magnesium sulfate (MgSO₄),
sodium chloride (NaCl), primary-secondary amine (PSA), graphitized carbon black (GCB) [3] [4].

Procedure:
Homogenize 5 g of sample (e.g., lettuce, tomato) with 10 mL of water and 10 mL of acetonitrile

containing 1% acetic acid [3].
Add 4 g of MgSO₄ and 1 g of NaCl, then vortex vigorously for 5 minutes [4].

Centrifuge at 5,000 rpm for 10 minutes [4].
Transfer 4 mL of supernatant to a tube containing 100 mg PSA and 500 mg MgSO₄ for clean-up

[4].
Vortex for 1 minute, centrifuge, and filter the organic layer through a 0.45 μm PTFE filter prior to

analysis [5].

3.2 Instrumental Analysis by UPLC-MS/MS

Ultra-performance liquid chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) is

recommended for precise quantification [3] [5].

Chromatographic Conditions:

Column: ACQUITY UPLC BEH C18 (100 mm × 2.1 mm, 1.7 μm) [3].

Mobile Phase: (A) 5 mmol/L ammonium formate in water with 10% methanol and 0.1% formic
acid; (B) methanol [3].

Gradient: 17.5–82.5% B over 25 minutes [3].
Flow Rate: 0.3 mL/min; column temperature: 35°C [3].

Mass Spectrometric Conditions:

Ionization: Electrospray ionization (ESI) in positive mode (0.98 kV) [3].

Detection: Multiple reaction monitoring (MRM) with argon collision gas [3].
Quantification: Use matrix-matched calibration curves (0.005–0.060 µg/mL) to minimize matrix

effects [3].

3.3 Method Validation

Validate the method according to SANTE/11312/2021 guidelines [5]:

Linearity: Calibration curves with R² ≥ 0.990 [5].
Accuracy: Recovery rates of 70–120% for most pesticides [3].
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Precision: Relative standard deviation (RSD) ≤ 20% [5].

Limit of Quantification (LOQ): 0.02 mg/kg for over 239 pesticides [3].

Resistance Management and Environmental Considerations

To protect the efficacy of propamocarb and minimize resistance development, adhere to the following

guidelines [6]:

Mixing Partners: Always apply propamocarb in mixture with another fungicide having a different

mode of action (e.g., fluopicolide) [6].
Application Limits: Do not exceed 6060 g propamocarb per hectare per crop season [6].

Environmental Monitoring: Implement riverine sampling to detect pesticide runoff, particularly in
high-use regions [7].

The workflow below summarizes the key steps for establishing and monitoring propamocarb GAP.
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Diagram 1: Workflow for Establishing and Monitoring Propamocarb Good Agricultural Practice (GAP)

Conclusion
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Propamocarb remains an effective fungicide when used according to authorized GAPs. The fall-back MRL

of 30 mg/kg for lettuces ensures consumer safety while supporting agricultural productivity. Robust

analytical methods, such as QuEChERS with UPLC-MS/MS, enable reliable residue monitoring. Adherence

to resistance management strategies, including mixing modes of action and limiting application rates, is

crucial for sustaining propamocarb efficacy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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